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Compound of Interest

Compound Name: N-Boc-2-(1-Iminoethyl)hydrazine

Cat. No.: B8064478 Get Quote

N-Boc-2-(1-Iminoethyl)hydrazine: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Boc-2-(1-iminoethyl)hydrazine,

a key intermediate in synthetic organic chemistry. This document details its chemical identity,

properties, a representative synthesis protocol, and its potential applications, particularly in the

construction of heterocyclic scaffolds relevant to drug discovery.

Chemical Identity and Properties
N-Boc-2-(1-iminoethyl)hydrazine, systematically named tert-butyl 2-(1-

iminoethyl)hydrazinecarboxylate, is a hydrazine derivative protected with a tert-butoxycarbonyl

(Boc) group. This protecting group enhances the stability of the hydrazine moiety and allows for

selective reactions at the iminoethyl group.

Synonyms:

tert-butyl 2-ethanimidoylhydrazinecarboxylate

tert-butyl N-(1-aminoethylideneamino)carbamate

N-(tert-Butoxycarbonyl)-acetaldehyde hydrazone
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tert-butyl 2-ethylidenehydrazine-1-carboxylate

Chemical Structure:

Quantitative Data
Precise experimental data for N-Boc-2-(1-iminoethyl)hydrazine is not readily available in

peer-reviewed literature, suggesting it is often synthesized and used in situ or is not a widely

isolated compound. The following table provides key identifiers and predicted or representative

data for this compound and its immediate precursor.

Property Value Source

IUPAC Name

tert-butyl 2-(1-

iminoethyl)hydrazinecarboxylat

e

-

CAS Number 851535-08-5 Supplier Data

Molecular Formula C₇H₁₅N₃O₂ Calculated

Molecular Weight 173.21 g/mol Calculated

Appearance Expected to be a solid or oil Inferred

Melting Point Not available -

Boiling Point Not available -

Solubility

Expected to be soluble in

organic solvents like ethanol,

methanol, and

dichloromethane.

Inferred

Experimental Protocols
The synthesis of N-Boc-2-(1-iminoethyl)hydrazine is typically achieved through the

condensation of tert-butyl carbazate with acetaldehyde. While a specific, detailed protocol for

this exact transformation is not widely published, a general and reliable procedure for the

formation of N-Boc hydrazones from aldehydes is well-established.
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Representative Synthesis of N-Boc-2-(1-
iminoethyl)hydrazine
This protocol is adapted from general procedures for the synthesis of N-Boc hydrazones.

Materials:

tert-Butyl carbazate

Acetaldehyde

Ethanol (absolute)

Acetic acid (catalytic amount)

Hexane

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve tert-butyl carbazate (1.0 equivalent) in absolute ethanol.

Addition of Reagents: To the stirred solution, add a catalytic amount of acetic acid (e.g., 0.1

equivalents). Subsequently, add acetaldehyde (1.0-1.2 equivalents) dropwise to the mixture.

Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Remove

the ethanol under reduced pressure using a rotary evaporator.
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Purification: Dissolve the resulting residue in a suitable organic solvent such as

dichloromethane or ethyl acetate. Wash the organic layer with water and brine. Dry the

organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate

under reduced pressure.

Isolation: The crude product can be further purified by trituration with hexane or by column

chromatography on silica gel to yield the pure N-Boc-2-(1-iminoethyl)hydrazine.

Applications in Synthesis
N-Boc-hydrazones are versatile intermediates in organic synthesis, primarily used in the

construction of nitrogen-containing heterocycles. A significant application is in the synthesis of

pyrazoles, a class of compounds with a broad range of biological activities, making them

important scaffolds in drug development.

Logical Workflow for Pyrazole Synthesis
The following diagram illustrates a typical workflow for the synthesis of a substituted pyrazole

starting from an N-Boc-hydrazone like N-Boc-2-(1-iminoethyl)hydrazine. This process

involves a [3+2] cycloaddition reaction with an alkyne, followed by deprotection and

aromatization.
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Logical Workflow for Pyrazole Synthesis

Starting Materials

N-Boc-2-(1-iminoethyl)hydrazine

[3+2] Cycloaddition

Substituted Alkyne

Boc Deprotection (e.g., TFA, HCl)

Aromatization (Oxidation)

Substituted Pyrazole

Click to download full resolution via product page

Caption: Workflow for pyrazole synthesis.

Signaling Pathways and Drug Development
While N-Boc-2-(1-iminoethyl)hydrazine itself is not directly implicated in specific signaling

pathways, the pyrazole core synthesized from it is a common motif in many biologically active

molecules. Pyrazole derivatives have been shown to interact with a variety of biological targets,

including kinases, G-protein coupled receptors (GPCRs), and enzymes involved in

inflammatory and metabolic pathways. The synthetic accessibility of diverse pyrazoles from
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precursors like N-Boc-2-(1-iminoethyl)hydrazine makes it a valuable tool for generating

compound libraries for high-throughput screening in drug discovery programs.

Representative Signaling Pathway Involvement of
Pyrazole Derivatives
The diagram below illustrates a generalized signaling pathway where a hypothetical pyrazole-

containing drug molecule could act as an inhibitor of a protein kinase, a common mechanism of

action for this class of compounds.
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Hypothetical Kinase Inhibition Pathway
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Caption: Kinase inhibition by a pyrazole.

Conclusion
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N-Boc-2-(1-iminoethyl)hydrazine is a valuable, albeit not extensively characterized, synthetic

intermediate. Its utility lies in its ability to serve as a protected hydrazine surrogate for the

construction of more complex molecules, particularly nitrogen-containing heterocycles like

pyrazoles. The methodologies outlined in this guide provide a foundation for researchers and

drug development professionals to synthesize and utilize this compound in their research

endeavors. Further investigation into the specific properties and reaction scope of N-Boc-2-(1-
iminoethyl)hydrazine could unveil new synthetic possibilities and applications in medicinal

chemistry.

To cite this document: BenchChem. [N-Boc-2-(1-Iminoethyl)hydrazine IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8064478#n-boc-2-1-iminoethyl-hydrazine-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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